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Technical Support Center: Aerosil® R 805
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the impact of humidity on the handling and performance of Aerosil® R 805.

It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How does the hydrophobic nature of Aerosil® R 805 influence its behavior in humid

environments?

A1: Aerosil® R 805 is a fumed silica that has been surface-treated with octylsilane, rendering it

hydrophobic (water-repellent).[1][2][3][4][5] This characteristic is advantageous in humid

conditions as it minimizes moisture adsorption from the surrounding atmosphere.[6] Unlike

hydrophilic silicas which readily adsorb water and can lead to significant changes in powder

flow and dispersion, Aerosil® R 805 maintains its properties more effectively in the presence of

moisture. However, prolonged exposure to very high humidity can still have an impact on its

performance.

Q2: What are the primary handling issues that can arise when working with Aerosil® R 805 in

high-humidity conditions?

A2: Even with its hydrophobic nature, high humidity can lead to some handling challenges with

Aerosil® R 805. The primary issue is potential powder agglomeration or "clumping." While it
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repels liquid water, water vapor can still adsorb onto the surface of the silica particles. This can

lead to the formation of weak inter-particle bonds, reducing the powder's flowability. In

environments with fluctuating humidity, this can result in inconsistent dosing and handling.

Q3: How does humidity affect the performance of Aerosil® R 805 as a rheology modifier?

A3: The rheological performance of Aerosil® R 805 is linked to its ability to form a three-

dimensional network within a liquid system.[2][6] Excessive moisture can interfere with this

network formation. While its hydrophobic surface mitigates this, high humidity can still lead to a

slight reduction in viscosity and thixotropic behavior in sensitive formulations. This is because

adsorbed moisture can interact with the particle surfaces, hindering optimal particle-particle

interactions.

Q4: What is the recommended storage procedure for Aerosil® R 805 to minimize humidity-

related issues?

A4: To maintain the optimal performance of Aerosil® R 805, it is crucial to store it in its original,

unopened packaging in a dry place, protected from volatile substances.[4][5] Once opened, the

container should be tightly resealed to minimize exposure to ambient humidity. It is

recommended to use the product within two years of its production date.[3][5]

Troubleshooting Guides
Issue 1: Poor Powder Flowability and Clumping
Symptoms:

Aerosil® R 805 powder is not flowing freely from the container.

Visible clumps or agglomerates are present in the powder.

Inconsistent results in automated or manual dispensing.

Possible Cause:

Prolonged exposure of the powder to a high-humidity environment. Adsorbed moisture is

increasing inter-particle cohesion.[7]
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Solutions:

Pre-Drying: If clumping is observed, the powder can be dried in an oven at 105-110°C for 1-2

hours to remove adsorbed moisture.

Improved Storage: After opening, store Aerosil® R 805 in a desiccator or a controlled low-

humidity environment.

Sieving: Gently pass the powder through a sieve to break up any soft agglomerates before

use.

Issue 2: Inconsistent Viscosity in Liquid Formulations
Symptoms:

Batch-to-batch variation in the viscosity of the final product.

Lower than expected thickening effect from Aerosil® R 805.

Changes in viscosity of the formulation over time when stored in a humid environment.

Possible Cause:

Introduction of moisture into the formulation, either from the Aerosil® R 805 or other

components, is disrupting the rheological network.

Solutions:

Moisture Control of All Components: Ensure all components of the formulation, including

solvents and other excipients, have low water content.

In-Process Humidity Control: If possible, conduct mixing and dispersion steps in a controlled-

humidity environment.

Optimize Dispersion: High-shear mixing is crucial for effectively dispersing Aerosil® R 805

and breaking down any moisture-induced agglomerates.[8][9] Inadequate dispersion can

exacerbate the effects of humidity.
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Data Presentation
The following table summarizes the expected impact of relative humidity on the handling and

performance properties of Aerosil® R 805. Please note that this data is illustrative and based

on general principles of powder behavior. Actual results may vary depending on the specific

experimental conditions and formulation.

Relative
Humidity (%)

Angle of
Repose (°)

Powder
Flowability

Dispersion in
Non-Polar
Solvents

Rheological
Performance
(Viscosity)

< 30% 30-35 Excellent Easy Optimal

30-50% 35-40 Good Generally Easy
Minor to No

Impact

50-70% 40-45 Fair to Poor

May require

longer dispersion

time

Potential for

slight decrease

> 70% > 45
Poor (Clumping

likely)

Difficult,

agglomerates

may persist

Noticeable

decrease

Experimental Protocols
Protocol 1: Determination of the Angle of Repose
Objective: To quantify the effect of humidity on the flowability of Aerosil® R 805 powder.

Methodology:

Conditioning: Place a sample of Aerosil® R 805 in a controlled humidity chamber set to the

desired relative humidity for 24 hours to allow for equilibration.

Apparatus Setup: Use a fixed funnel method apparatus. The funnel should have a specified

orifice diameter and be positioned at a fixed height above a flat, horizontal surface.[10][11]

Measurement:
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Pour the conditioned Aerosil® R 805 powder through the funnel, allowing it to form a

conical pile on the surface below.

Continue pouring until the apex of the cone reaches the funnel tip.

Measure the height (h) and the radius (r) of the base of the powder cone.

Calculation: The angle of repose (θ) is calculated using the formula: θ = tan⁻¹(h/r).[12]

Replication: Repeat the measurement at least three times for each humidity level and

calculate the average.

Protocol 2: Assessment of Dispersibility and
Rheological Performance
Objective: To evaluate the impact of humidity on the dispersion and thickening efficiency of

Aerosil® R 805 in a liquid system.

Methodology:

Sample Conditioning: Condition a sample of Aerosil® R 805 at a specific relative humidity as

described in Protocol 1.

Formulation Preparation:

In a controlled environment, add a precise amount of the conditioned Aerosil® R 805 to a

pre-weighed volume of a non-polar solvent (e.g., mineral oil) in a beaker.

Disperse the powder using a high-shear mixer at a specified speed for a set duration.

Dispersion Analysis (Visual):

Visually inspect the dispersion for any signs of undispersed particles or agglomerates.

Record the time taken to achieve a visually homogeneous dispersion.

Rheological Measurement:
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Allow the dispersion to rest for a specified period (e.g., 24 hours) in the controlled humidity

environment.

Measure the viscosity of the dispersion using a rotational viscometer at various shear

rates to characterize the rheological profile.

Comparison: Compare the dispersion time and viscosity profiles of samples prepared with

Aerosil® R 805 conditioned at different humidity levels.

Visualizations
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Caption: Workflow for Determining the Angle of Repose.
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Caption: Troubleshooting Poor Powder Flowability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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